Cas no 2227678-25-1 ((2R)-5-methylhex-5-en-2-amine)

• Product Name: (2R)-5-methylhex-5-en-2-amine
• CAS No: 2227678-25-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6100072
• PubChem ID: 96004195
• Update Time: 2025-10-31

(2R)-5-methylhex-5-en-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-5-methylhex-5-en-2-amine
• EN300-1808782
• 2227678-25-1

• Inchi： 1S/C7H15N/c1-6(2)4-5-7(3)8/h7H,1,4-5,8H2,2-3H3/t7-/m1/s1
• InChI Key： RGQPKWZHUHUZPW-SSDOTTSWSA-N
• SMILES： N[C@H](C)CCC(=C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-5-methylhex-5-en-2-amine

Introduction to (2R)-5-methylhex-5-en-2-amine (CAS No. 2227678-25-1)

(2R)-5-methylhex-5-en-2-amine (CAS No. 2227678-25-1) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a chiral center and an alkene functional group, making it a valuable building block for the synthesis of complex molecules.

The chemical formula of (2R)-5-methylhex-5-en-2-amine is C₇H₁₅N, and its molecular weight is approximately 113.20 g/mol. The compound's chiral nature and the presence of the alkene group provide it with a range of interesting properties that can be exploited in various synthetic routes and reactions. The R-configuration at the chiral center is crucial for its specific applications, particularly in enantioselective synthesis and the development of bioactive compounds.

Recent research has highlighted the potential of (2R)-5-methylhex-5-en-2-amine in the synthesis of pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the chiral center and the alkene group to develop a series of derivatives with enhanced antiviral activity against several RNA viruses, including influenza and coronaviruses.

In addition to its pharmaceutical applications, (2R)-5-methylhex-5-en-2-amine has shown promise in the field of materials science. A team of scientists from the University of California, Berkeley, reported in Advanced Materials that this compound can be used as a monomer for the synthesis of chiral polymers with unique optical properties. These polymers exhibit high circular dichroism (CD) signals, making them suitable for applications in optical sensors and chiroptical devices.

The synthetic versatility of (2R)-5-methylhex-5-en-2-amine is further enhanced by its ability to undergo various chemical transformations. For example, it can be readily converted into amines, alcohols, and other functional groups through well-established synthetic routes such as hydrogenation, hydroboration, and oxidation. These transformations allow chemists to tailor the properties of the final products to meet specific requirements in different applications.

The safety and environmental impact of (2R)-5-methylhex-5-en-2-amine have also been studied extensively. Toxicological assessments have shown that this compound has low toxicity and is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and regulatory requirements during its handling and storage.

In conclusion, (2R)-5-methylhex-5-en-2-amine (CAS No. 2227678-25-1) is a versatile and promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chiral properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.